5-propyl-4-{4-[(1-pyrimidin-2-yl-1H-pyrrol-2-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 5-propyl-4-[4-[(1-pyrimidin-2-ylpyrrol-2-yl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C20H25N7/c1-2-5-17-14-21-16-24-19(17)26-12-10-25(11-13-26)15-18-6-3-9-27(18)20-22-7-4-8-23-20/h3-4,6-9,14,16H,2,5,10-13,15H2,1H3
• InChI Key: DTQLOYDBHIKUJV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=CN=C1N2CCN(CC2)CC3=CC=CN3C4=NC=CC=N4
• Molecular Formula: C20H25N7
• Molecular Weight: 363.5 g/mol

Description

5-propyl-4-{4-[(1-pyrimidin-2-yl-1H-pyrrol-2-yl)methyl]piperazin-1-yl}pyrimidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as P4PM, and it has been found to have a wide range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of P4PM is not fully understood, but it is believed to act as a modulator of various neurotransmitter receptors in the brain, including the dopamine and serotonin receptors. It has also been found to have activity at the adenosine A2A receptor, which is involved in the regulation of dopamine neurotransmission.
Biochemical and Physiological Effects:
P4PM has been found to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of intracellular signaling pathways. It has also been found to have effects on neuronal excitability and synaptic plasticity, which are important factors in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using P4PM in lab experiments is its specificity for certain receptors, which allows researchers to study the function of these receptors in isolation. However, one limitation of using P4PM is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on P4PM, including the development of more selective analogs that can be used to study specific receptor subtypes. Additionally, further research is needed to fully understand the mechanism of action of P4PM and its potential uses in the treatment of neurological disorders and cancer.

Scientific Research Applications

P4PM has been used in a variety of scientific research applications, including as a tool for studying the function of various receptors in the brain and as a potential treatment for certain neurological disorders. It has also been studied for its potential use in cancer research, as it has been found to have antiproliferative effects on certain cancer cell lines.